Cas no 796870-47-8 (1H-Indole-2-carboxylic acid, 5-(dimethylamino)-)

• Product name: 1H-Indole-2-carboxylic acid, 5-(dimethylamino)-
• CAS No: 796870-47-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 532429
• PubChem ID: 21276071

1H-Indole-2-carboxylic acid, 5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-(dimethylamino)-
• 5-(dimethylamino)-1H-indole-2-carboxylic acid
• SCHEMBL1476670
• UVBBANUSSFCBLR-UHFFFAOYSA-N
• DTXSID10611888
• 5-Dimethylaminoindole-2-carboxylic acid
• 796870-47-8

• Inchi： InChI=1S/C11H12N2O2/c1-13(2)8-3-4-9-7(5-8)6-10(12-9)11(14)15/h3-6,12H,1-2H3,(H,14,15)
• InChI Key： UVBBANUSSFCBLR-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC2=C(C=C1)NC(=C2)C(=O)O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.3Ų